Cas no 318685-41-5 (7,8-Difluoroquinoline-3-carboxylic acid)

• Product Name: 7,8-Difluoroquinoline-3-carboxylic acid
• CAS No: 318685-41-5
• MF: C₁₀H₅F₂NO₂
• MW: 209.1490
• MDL: MFCD24483950
• CID: 2157488
• Update Time: 2025-10-24

7,8-Difluoroquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7,8-Difluoroquinoline-3-carboxylic acid
• AMY26376
• SB71928

• MDL： MFCD24483950
• Inchi： 1S/C10H5F2NO2/c11-7-2-1-5-3-6(10(14)15)4-13-9(5)8(7)12/h1-4H,(H,14,15)
• InChI Key： AMKQPUGRVXSJNI-UHFFFAOYSA-N
• SMILES： FC1=C(C([H])=C([H])C2=C([H])C(C(=O)O[H])=C([H])N=C21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 1.9
• Topological Polar Surface Area: 50.2

Experimental Properties

• Boiling Point: 357.7±37.0°C at 760 mmHg

7,8-Difluoroquinoline-3-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids

Additional information on 7,8-Difluoroquinoline-3-carboxylic acid

Introduction to 7,8-Difluoroquinoline-3-carboxylic Acid (CAS No. 318685-41-5)

7,8-Difluoroquinoline-3-carboxylic acid (CAS No. 318685-41-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the quinoline family, a class of heterocyclic aromatic organic compounds with a wide range of biological activities. The presence of difluoro substituents at the 7 and 8 positions and a carboxylic acid group at the 3 position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The chemical structure of 7,8-Difluoroquinoline-3-carboxylic acid consists of a quinoline core with two fluorine atoms attached to the benzene ring and a carboxylic acid group on the pyridine ring. The fluorine atoms enhance the lipophilicity and metabolic stability of the molecule, while the carboxylic acid group provides a functional handle for further chemical modifications. These features make it an attractive scaffold for drug design and development.

In recent years, 7,8-Difluoroquinoline-3-carboxylic acid has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its antimicrobial activity. Research has shown that this compound exhibits potent antibacterial properties against both Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential enzymes involved in bacterial metabolism.

Beyond its antimicrobial properties, 7,8-Difluoroquinoline-3-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from lung, breast, and colon cancers. The anticancer activity is thought to be mediated through multiple mechanisms, such as inhibition of cell proliferation, induction of DNA damage, and modulation of signaling pathways involved in cell survival and death.

The pharmacokinetic properties of 7,8-Difluoroquinoline-3-carboxylic acid have also been investigated to assess its potential as a drug candidate. Preclinical studies have shown that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It exhibits good oral bioavailability and a reasonable half-life, which are important considerations for drug development. Additionally, the compound shows low toxicity in animal models, suggesting a favorable safety profile.

In the context of drug discovery and development, 7,8-Difluoroquinoline-3-carboxylic acid serves as an excellent starting point for structure-activity relationship (SAR) studies. By modifying the functional groups on the quinoline core, researchers can fine-tune the biological activity and pharmacological properties of the molecule. For example, substituting different groups at the 2-position or introducing additional functional groups can enhance selectivity towards specific targets or improve drug-like properties.

The synthetic accessibility of 7,8-Difluoroquinoline-3-carboxylic acid is another advantage that contributes to its appeal in pharmaceutical research. Several synthetic routes have been reported in the literature for the preparation of this compound and its derivatives. These methods typically involve multistep reactions starting from readily available starting materials such as anilines or halogenated aromatics. The ability to synthesize large quantities of this compound efficiently supports its use in high-throughput screening assays and other large-scale applications.

In addition to its direct therapeutic applications, 7,8-Difluoroquinoline-3-carboxylic acid has also found utility as a building block in combinatorial chemistry and library synthesis. Its modular structure allows for easy incorporation into diverse molecular scaffolds, enabling the rapid generation of structurally diverse compounds for hit-to-lead optimization processes.

The environmental impact of pharmaceuticals is an increasingly important consideration in drug development. Studies on the biodegradability and environmental fate of 7,8-Difluoroquinoline-3-carboxylic acid have shown that it exhibits moderate biodegradability under aerobic conditions. However, further research is needed to fully understand its environmental behavior and potential ecological impacts.

In conclusion, 7,8-Difluoroquinoline-3-carboxylic acid (CAS No. 318685-41-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers valuable biological activities and favorable pharmacological properties, making it an attractive candidate for further investigation and development as a therapeutic agent.